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Compound of Interest

Compound Name: Reductic acid
CAS No.: 80-72-8
Cat. No.: B1208420
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling corrosive acids in a
laboratory setting. Given the potential ambiguity of the specific term "Reductic acid," this
document outlines general best practices for handling strong, corrosive acids. It is imperative to
always consult the specific Safety Data Sheet (SDS) for any chemical before commencing
work.

Hazard Identification and Immediate Safety
Precautions

Corrosive acids pose significant health risks, including severe skin burns, eye damage, and
respiratory tract irritation.[1] Inhalation of vapors can lead to serious respiratory issues.[2]

Emergency First Aid:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.[1]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ] )
is difficult, give oxygen. Seek immediate medical
attention.[1][3]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory for handling corrosive acids to minimize exposure and ensure

personal safety.

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25449.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25449.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25449.pdf
http://questar-ny.safeschoolssds.com/document/repo/35c06e5a-67f9-11e3-9b6e-d8d230712f36
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25449.pdf
https://www.spectrumchemical.com/media/sds/GL143_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specifications

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN166 or
OSHA's 29 CFR 1910.133. A
full-face shield is
recommended when handling
large quantities or when there
is a high risk of splashing.[5][6]

Protects eyes and face from
splashes and vapors, which
can cause severe damage and
blindness.[2]

Hand Protection

Nitrile or butyl rubber gloves
are highly recommended.
Check the glove
manufacturer's chemical
resistance guide for the
specific acid being used.[2][5]

Prevents chemical burns and
skin absorption. Contaminated

gloves must be disposed of

properly.

Body Protection

A chemical-resistant apron, lab
coat, or a full acid-resistant suit
(e.g., made of PVC or

neoprene) should be worn.[2]

[5]

Protects skin from contact with
the acid.[5]

Respiratory Protection

For low fume environments, an
N95 mask may be suitable. For
higher concentrations or
volatile acids, a full-face
respirator with acid gas
cartridges is necessary.[2]
Work should be conducted in a
well-ventilated area or under a

chemical fume hood.[6][7]

Protects against inhalation of

corrosive and toxic vapors.[2]

Chemical-resistant, closed-toe

shoes are required. Steel-toed

Footwear boots may be necessary Protects feet from spills.
depending on the scale of
work.[5][8]
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Operational Plan: Handling and Storage

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Have an emergency eyewash station and safety shower readily accessible.[6][7]

Avoid contact with skin, eyes, and clothing.[1][7]

Do not inhale vapors or mists.[1]

Use non-sparking tools and explosion-proof equipment if the acid is flammable.

Wash hands thoroughly after handling.[1][7]
Storage:

e Store in a cool, dry, and well-ventilated area.[6][7]
o Keep containers tightly closed.[6]

o Store away from incompatible materials such as bases, oxidizing agents, and combustible
materials.[7]

e Store in corrosion-resistant containers.

Disposal Plan

Neutralization:

» Small spills of acid should be neutralized before disposal.

o Slowly add a weak base, such as sodium bicarbonate (baking soda) or a commercial
neutralizing agent, to the acid.[9][10] This should be done in a well-ventilated area, as the
reaction may produce gas.

o Test the pH of the resulting solution to ensure it is between 6 and 8 before disposal.
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Waste Disposal:

Once neutralized, the solution can often be disposed of down the drain with copious
amounts of water, but always check local regulations first.[11]

o For larger quantities or if neutralization is not feasible, the acid waste must be collected in a
clearly labeled, corrosion-resistant container.[9][10]

» Dispose of the hazardous waste through a licensed environmental waste management
company.[10]

» Contaminated PPE and materials should be collected in a sealed bag and disposed of as
hazardous waste.

Experimental Workflow: Safe Handling of a
Corrosive Acid

The following diagram illustrates a standard workflow for safely handling a corrosive acid in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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